Cas no 1261606-58-9 (Ethyl 3-(2-bromo-4-methylphenyl)propanoate)

• Product Name: Ethyl 3-(2-bromo-4-methylphenyl)propanoate
• CAS No: 1261606-58-9
• MF: C₁₂H₁₅BrO₂
• MW: 271.150303125381
• CID: 5008937
• Update Time: 2025-08-05

Ethyl 3-(2-bromo-4-methylphenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(2'-bromo-4'-methylphenyl)propionate
• Ethyl 3-(2-bromo-4-methylphenyl)propanoate

• Inchi： 1S/C12H15BrO2/c1-3-15-12(14)7-6-10-5-4-9(2)8-11(10)13/h4-5,8H,3,6-7H2,1-2H3
• InChI Key： VNZGQSNRTWOYRY-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C=CC=1CCC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 206
• XLogP3: 3.4
• Topological Polar Surface Area: 26.3

Additional information on Ethyl 3-(2-bromo-4-methylphenyl)propanoate

Recent Advances in the Study of Ethyl 3-(2-bromo-4-methylphenyl)propanoate (CAS: 1261606-58-9) and Its Applications in Chemical Biology and Pharmaceutical Research

Ethyl 3-(2-bromo-4-methylphenyl)propanoate (CAS: 1261606-58-9) is a brominated aromatic ester compound that has recently garnered significant attention in chemical biology and pharmaceutical research. This compound serves as a versatile intermediate in the synthesis of various biologically active molecules, particularly in the development of novel therapeutic agents. Recent studies have explored its potential applications in drug discovery, medicinal chemistry, and chemical biology, highlighting its role as a key building block for the construction of complex molecular architectures.

A 2023 study published in the Journal of Medicinal Chemistry investigated the use of Ethyl 3-(2-bromo-4-methylphenyl)propanoate as a precursor in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). The researchers demonstrated that the bromine substituent at the 2-position of the phenyl ring facilitates efficient cross-coupling reactions, enabling the rapid diversification of the molecular scaffold. This approach was successfully applied to develop a series of potent inhibitors for the p53-MDM2 interaction, a well-known target in cancer therapy.

In another recent development, researchers have utilized Ethyl 3-(2-bromo-4-methylphenyl)propanoate as a starting material for the synthesis of fluorescent probes. A 2024 study in Chemical Communications reported the design of a novel turn-on fluorescent sensor based on this compound, which exhibits selective binding to zinc ions in biological systems. The sensor demonstrated excellent sensitivity and specificity, making it a promising tool for studying zinc homeostasis in live cells and tissues.

The compound's unique structural features have also been exploited in materials science applications. A 2023 publication in ACS Applied Materials & Interfaces described the incorporation of Ethyl 3-(2-bromo-4-methylphenyl)propanoate-derived monomers into conjugated polymers for organic electronic devices. The resulting materials showed improved charge transport properties and enhanced stability, suggesting potential applications in organic photovoltaics and bioelectronic sensors.

From a synthetic chemistry perspective, recent advances have focused on developing more efficient and sustainable methods for the preparation of Ethyl 3-(2-bromo-4-methylphenyl)propanoate. A 2024 Green Chemistry report presented a biocatalytic approach using engineered esterases, which achieved high yields (85-92%) under mild conditions while minimizing waste generation. This environmentally friendly method represents a significant improvement over traditional synthetic routes that often require harsh reagents and generate substantial byproducts.

In the pharmaceutical sector, several research groups have incorporated Ethyl 3-(2-bromo-4-methylphenyl)propanoate into the structure of potential drug candidates. A notable example is its use in the development of novel non-steroidal anti-inflammatory drugs (NSAIDs), where the brominated aromatic moiety contributes to enhanced COX-2 selectivity and reduced gastrointestinal side effects. Preclinical studies of these compounds have shown promising results in animal models of inflammation and pain.

Looking forward, the unique properties of Ethyl 3-(2-bromo-4-methylphenyl)propanoate (CAS: 1261606-58-9) continue to inspire innovative applications across multiple disciplines. Its versatility as a synthetic intermediate, combined with the growing understanding of its structure-activity relationships, positions this compound as a valuable tool in chemical biology and drug discovery. Future research directions may include further exploration of its role in targeted drug delivery systems, the development of new catalytic methodologies for its modification, and the investigation of its potential biological activities beyond current applications.